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Compound of Interest

Compound Name: 4-Ethyl-5-oxooctanal

Cat. No.: B15439509

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of 4-
Ethyl-5-oxooctanal. The information herein is compiled from general safety protocols for
aliphatic aldehydes and ketones due to the absence of a specific Safety Data Sheet (SDS) for
this compound. Users should exercise caution and adhere to established laboratory safety

standards.

Chemical and Physical Properties

Limited experimental data is available for 4-Ethyl-5-oxooctanal. The following table
summarizes known and estimated properties based on its chemical structure and data for
similar compounds.
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Property Value Source/Notes
Molecular Formula C10H1802 PubChem
Molecular Weight 170.25 g/mol PubChem
IUPAC Name 4-ethyl-5-oxooctanal PubChem
Colorless to pale yellow liquid Based on similar aliphatic
Appearance )
(inferred) aldehydes and ketones
o Typical of aldehydes and
Odor Pungent, fruity (inferred)
ketones
N ) Estimated 220-240 °C at 760 Estimation based on
Boiling Point o
mmHg structurally similar compounds
) ) Estimation based on
Density Estimated 0.9-1.0 g/mL o
structurally similar compounds
Sparingly soluble in water; -
B ) ) General solubility of aldehydes
Solubility Soluble in organic solvents
and ketones
(e.g., ethanol, ether, acetone)
Aldehyde group is susceptible
o to oxidation and General reactivity of aldehydes
Reactivity

polymerization. Ketone group

is generally less reactive.[1][2]

and ketones

Health and Safety Information

2.1. Hazard Identification (Inferred)

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Respiratory Irritation: Vapors may be irritating to the respiratory tract.
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e Sensitization: Prolonged or repeated exposure may cause skin sensitization.
2.2. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Experimental Protocols

3.1. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile, neoprene).

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

3.2. Engineering Controls
o Work in a well-ventilated laboratory.

e Use of a chemical fume hood is highly recommended for all handling procedures to minimize
inhalation exposure.

3.3. Safe Handling Protocol

e Read and understand these guidelines before handling the compound.
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e Ensure all necessary PPE is worn correctly.

e Work in a designated area, preferably within a chemical fume hood.
e Avoid contact with eyes, skin, and clothing.

» Avoid inhalation of vapors.

o Keep containers tightly closed when not in use.

e Use only non-sparking tools when handling flammable solvents for reactions involving this
compound.

e Wash hands thoroughly after handling.
3.4. Spill and Leak Protocol

o Small Spills:

[e]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbed material into a suitable, labeled container for chemical waste.

o

[¢]

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

Ventilate the area.

[e]

e Large Spills:

o

Evacuate the area immediately.

Ensure the area is well-ventilated.

[¢]

[¢]

Contain the spill if possible without risk.

[e]

Follow your institution's emergency procedures for large chemical spills.

o

Do not allow the material to enter drains or waterways.
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Storage and Disposal

4.1. Storage Guidelines

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, and open flames.

o Store away from oxidizing agents, strong bases, and strong reducing agents.

o Consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and
polymerization of the aldehyde group.

4.2. Disposal Guidelines

Dispose of waste in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Some commercial services can neutralize aldehydes to non-hazardous waste.[3]

Do not dispose of down the drain or in household trash.

Signaling Pathways and Experimental Workflows
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Workflow for Safe Handling and Storage of 4-Ethyl-5-oxooctanal
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Caption: Logical workflow for the safe handling and storage of 4-Ethyl-5-oxooctanal.
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Disclaimer: The information provided in these application notes is intended for use by qualified
personnel who are trained in chemical handling and laboratory safety. It is based on general
knowledge of similar chemical compounds and may not be exhaustive. All users should
conduct their own risk assessments and adhere to their institution's safety policies and
procedures. Google does not assume any liability for any injuries or damages that may result
from the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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